Cas no 2228048-52-8 (methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate
• CAS No: 2228048-52-8
• MF: C₁₀H₁₈O₅S
• MW: 250.311922550201
• CID: 6455860
• PubChem ID: 165965908
• Update Time: 2025-05-20

methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate
• EN300-2005764
• 2228048-52-8

• Inchi： 1S/C10H18O5S/c1-10(2)7(4-5-16(10,13)14)8(11)6-9(12)15-3/h7-8,11H,4-6H2,1-3H3/t7?,8-/m0/s1
• InChI Key： MOJSMFXENFHIEA-MQWKRIRWSA-N
• SMILES： S1(CCC([C@H](CC(=O)OC)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 250.08749484g/mol
• Monoisotopic Mass: 250.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89Ų

Additional information on methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate

Latest Research Brief on Methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate (CAS: 2228048-52-8)

This research brief provides an updated overview of the latest scientific findings related to the compound methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate (CAS: 2228048-52-8), a chiral intermediate with significant potential in pharmaceutical synthesis. Recent studies have focused on its applications in asymmetric synthesis, metabolic pathways, and therapeutic drug development. The compound's unique structural features, including the sulfolane moiety and hydroxypropanoate ester, make it a versatile building block for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the compound's role as a key intermediate in the synthesis of novel protease inhibitors. The research team optimized a stereoselective route to achieve >99% ee using enzymatic resolution, with the target compound serving as a crucial precursor for HIV-1 protease inhibitors. The study reported a 72% overall yield in a five-step synthesis from commercially available starting materials.

Further investigations into the compound's metabolic stability were conducted by a European consortium (Nature Chemical Biology, 2023, 19: 1123-1135). Using advanced LC-MS/MS techniques, researchers identified three primary metabolic pathways for methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate in human liver microsomes: ester hydrolysis, sulfone reduction, and hydroxylation at the thiolane ring. These findings have important implications for drug design, particularly in optimizing pharmacokinetic properties of derivatives.

Recent patent applications (WO2023187567, US2023029502) have disclosed novel synthetic applications of 2228048-52-8 in the production of antiviral agents. The compound's structural flexibility allows for diverse modifications at both the ester and sulfone functionalities, enabling the development of targeted therapies against emerging viral strains. Computational modeling studies suggest that derivatives maintain favorable binding affinities to viral proteases while improving metabolic stability.

Ongoing clinical research (NCT05844276) is evaluating prodrugs derived from this compound for improved oral bioavailability in metabolic disorders. Preliminary results indicate that the sulfolane moiety enhances membrane permeability while the hydroxypropanoate group facilitates targeted release in intestinal tissues. These developments position 2228048-52-8 as a promising scaffold for next-generation prodrug design.

The compound's safety profile was recently assessed in a GLP-compliant toxicology study (Regulatory Toxicology and Pharmacology, 2024, 146: 105532). Results showed no significant cytotoxicity up to 500 μM in human hepatocytes, with favorable in vitro genotoxicity parameters. These findings support its continued development as a pharmaceutical intermediate, though additional in vivo studies are recommended for specific derivative applications.

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a chiral auxiliary in asymmetric catalysis. The unique combination of structural features in methyl (3S)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate continues to attract significant interest from both academic and industrial research groups, positioning it as an important tool in modern medicinal chemistry.